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Compound of Interest

Compound Name: (-)-Bromocyclen

Cat. No.: B15341675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Information regarding the environmental fate and degradation of the obsolete

insecticide (-)-Bromocyclen is scarce in publicly available scientific literature.[1] This guide

provides a general overview based on its classification as an organochlorine pesticide and

outlines the standard methodologies for environmental fate studies. Specific quantitative data

and detailed degradation pathways for (-)-Bromocyclen are not well-documented.

Introduction to (-)-Bromocyclen
(-)-Bromocyclen, also known as bromociclen or bromodan, is a largely obsolete

organochlorine insecticide.[1] Due to the presence of three chiral centers in its bicyclic

structure, bromocyclen exhibits epimerism and can exist as multiple stereoisomers.[1]

Commercial production typically resulted in a racemic mixture.[1] Its mode of action is non-

specific, acting as a narcotic that disrupts neural activity in insects.[1] Although no longer in

widespread use, its potential for environmental persistence, a characteristic of many

organochlorine pesticides, warrants consideration.[2]

Chemical and Physical Properties:
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Property Value Source

Chemical Formula C₈H₅BrCl₆ [3][4]

Molecular Weight 393.7 g/mol [3]

CAS Number 1715-40-8 [4]

Alternate Names
5-Bromomethyl-1,2,3,4,7,7-

hexachloro-2-norbornene
[4]

Environmental Fate: Persistence and Transport
While specific data for (-)-Bromocyclen is lacking, the environmental fate of organochlorine

pesticides is generally characterized by:

Persistence: These compounds are often resistant to degradation and can persist in the

environment for long periods.[2] The detection of bromocyclen in the muscle tissue of

rainbow trout and other fish species in Europe suggests a degree of persistence and

bioaccumulation.[5]

Bioaccumulation: Due to their lipophilicity, organochlorine pesticides can accumulate in the

fatty tissues of organisms, leading to biomagnification up the food chain. The presence of

bromocyclen in fish at concentrations ranging from 0.09 to 1.23 mg/kg fat is indicative of this

process.[5]

Transport: Although data on its mobility is unavailable, pesticides can be transported from

their application sites via processes like volatilization, runoff, and leaching.[6]

Degradation Pathways
The degradation of pesticides in the environment can occur through abiotic and biotic

processes.

Abiotic Degradation
Abiotic degradation involves non-biological processes such as photolysis and hydrolysis.[6][7]
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Photolysis: Sunlight can break down chemical bonds in pesticide molecules. The rate and

extent of photolysis depend on the chemical structure of the pesticide and environmental

conditions.

Hydrolysis: Reaction with water can also lead to the breakdown of pesticides, particularly

those with susceptible functional groups. The pH of the water can significantly influence the

rate of hydrolysis.

Biotic Degradation
Biotic degradation, or biodegradation, is the breakdown of substances by microorganisms such

as bacteria and fungi.[8][9] This is a major pathway for the dissipation of many organic

pollutants from the environment.[8] The process can lead to either partial degradation, forming

metabolites, or complete mineralization to carbon dioxide, water, and inorganic halides.[8]

For many organochlorine pesticides, biodegradation can be a slow process.[2] Microorganisms

may utilize the pesticide as a source of carbon and energy, or the degradation may occur

through co-metabolism, where the pesticide is transformed by an enzyme or cofactor produced

for a different purpose.[8]

A potential, generalized degradation pathway for an organochlorine pesticide like bromocyclen

could involve initial dehalogenation, followed by ring cleavage and further breakdown.
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Potential Degradation Pathways for (-)-Bromocyclen.

Experimental Protocols for Environmental Fate
Studies
To address the knowledge gap for (-)-Bromocyclen, researchers would typically employ a

suite of standardized laboratory and field studies.

Laboratory Studies
Aerobic and Anaerobic Soil Metabolism: These studies determine the rate and pathway of

degradation in soil under different oxygen levels. Radiolabeled (-)-Bromocyclen would be

incubated with soil, and the parent compound and its transformation products would be

monitored over time.

Aquatic Sediment Metabolism: Similar to soil studies, these experiments assess degradation

in aquatic environments.

Photodegradation in Water and Soil: The rate of degradation due to simulated sunlight is

measured in both aqueous solutions and on soil surfaces.
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Hydrolysis: The rate of degradation in sterile aqueous solutions at different pH values

(typically 4, 7, and 9) is determined to assess the importance of this abiotic pathway.

Adsorption/Desorption: These studies, often using the batch equilibrium method, determine

the tendency of the compound to bind to soil particles, which influences its mobility.

Field Studies
Field Dissipation: These studies are conducted under real-world conditions to determine the

persistence and mobility of the pesticide in a specific agricultural or environmental setting.
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General Workflow for a Laboratory Degradation Study.

Analytical Methodology
The analysis of organochlorine pesticides like (-)-Bromocyclen in environmental samples

typically involves extraction, cleanup, and instrumental analysis.

Quantitative Data on Analytical Methods:

Technique Sample Matrix
Typical Detection
Limit

Reference

GC-ECD Fish Tissue
0.2 ng/L (for each

enantiomer)
[10]

GC-ICP-MS Fish Tissue
36 ng/L (for each

enantiomer)
[10]

Experimental Protocol: Enantioselective Determination in Fish Tissue
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A method for the enantioselective determination of bromocyclen in fish tissue has been

developed and involves the following steps:[10]

Sample Preparation: Homogenization of the fish tissue.

Extraction: Solid-phase microextraction (SPME) is used for cleanup and enrichment.

Gas Chromatography (GC): The enantiomers are separated using a chiral capillary column

(e.g., CP-Chirasil-Dex CB). A typical temperature program starts at 50°C, is raised to 140°C,

and then slowly increased to 155°C.[10]

Detection: Two detection systems can be used:

Electron-Capture Detection (ECD): Offers excellent sensitivity.[10]

Inductively Coupled Plasma Mass Spectrometry (ICP-MS): Provides superior selectivity.

[10]

Ecotoxicity
The ecotoxicity of (-)-Bromocyclen is not well-documented. However, as an organochlorine

insecticide, it is expected to be toxic to aquatic organisms. The detection of bromocyclen in fish

indicates its potential to enter aquatic ecosystems and impact non-target species.[5]

Conclusion and Future Research
There is a significant lack of data on the environmental fate and degradation of (-)-
Bromocyclen. Its classification as an organochlorine pesticide and its detection in

environmental samples suggest that it may be persistent and bioaccumulative.[1][5] Future

research should focus on conducting standardized environmental fate studies to determine its

persistence, mobility, and degradation pathways in soil and aquatic systems. Such data are

crucial for a comprehensive risk assessment of this legacy pesticide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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